Cas no 121021-24-7 ((2-tert-Butyl-1-ethynyl)diisopropoxyborane)

• Product Name: (2-tert-Butyl-1-ethynyl)diisopropoxyborane
• CAS No: 121021-24-7
• MF: C₁₂H₂₃BO₂
• MW: 210.120824098587
• MDL: MFCD06411312
• CID: 104835
• PubChem ID: 24883011
• Update Time: 2025-04-18

(2-tert-Butyl-1-ethynyl)diisopropoxyborane Chemical and Physical Properties

Names and Identifiers

• Diisopropyl (3,3-dimethylbut-1-yn-1-yl)boronate
• (2-tert-Butyl-1-ethynyl)diisopropoxyborane
• 3,3-dimethylbut-1-ynyl-di(propan-2-yloxy)borane
• Boronic acid,B-(3,3-dimethyl-1-butyn-1-yl)-, bis(1-methylethyl) ester
• (3,3-Dimethyl-1-butynyl)boronic acid diisopropyl ester
• (3,3-dimethyl-1-butynyl)-di-(isopropoxy)borane
• diisopropyl 3,3-dimethylbut-1-ynylboronate
• (2-T-BUTYL-1-ETHYNYL)DIISOPROPOXYBORANE&
• 3,3-DIMETHYLBUTYNYLBORONIC ACID DIISOPROPYL ESTER
• (3,3-DIMETHYL-1-BUTYNYL)BORONIC ACID DIISOPROPYL ESTER, 97%
• bis(propan-2-yl) (3,3-dimethylbut-1-yn-1-yl)boronate
• MFCD06411312
• DTXSID90556147
• Dipropan-2-yl (3,3-dimethylbut-1-yn-1-yl)boronate
• J-004427
• AB25210
• 121021-24-7
• BS-23524
• SCHEMBL978343
• FLHZJMZNIOCRSX-UHFFFAOYSA-N
• CS-0175439
• AKOS015837788
• Diisopropyl(3,3-dimethylbut-1-yn-1-yl)boronate
• 3,3-dimethylbut-1-ynyl(diisopropoxy)borane

• MDL： MFCD06411312
• Inchi： 1S/C12H23BO2/c1-10(2)14-13(15-11(3)4)9-8-12(5,6)7/h10-11H,1-7H3
• InChI Key： FLHZJMZNIOCRSX-UHFFFAOYSA-N
• SMILES： O(B(C#CC(C)(C)C)OC(C)C)C(C)C

Computed Properties

• Exact Mass: 210.17900
• Monoisotopic Mass: 210.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.891 g/mL at 25 °C(lit.)
• Boiling Point: 193-194 °C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Refractive Index: n20/D 1.4160(lit.)
• PSA: 18.46000
• LogP: 2.91330
• Solubility: Not determined

(2-tert-Butyl-1-ethynyl)diisopropoxyborane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• Storage Condition：2-8°C
• Risk Phrases：R10
• Safety Term：S16-23-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters